molecular formula C19H21N9O4 B2730772 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide CAS No. 1211236-97-3

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

Cat. No. B2730772
CAS RN: 1211236-97-3
M. Wt: 439.436
InChI Key: HFLKUGCJUVYBLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C19H21N9O4 and its molecular weight is 439.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

The synthesis of new heterocycles, incorporating similar moieties, involves key intermediates for constructing various compounds with potential therapeutic applications. For example, research demonstrates the synthesis of coumarin, pyridine, pyrrole, thiazole, and aminopyrazole derivatives, showcasing the versatility of such chemical structures in medicinal chemistry. These processes typically employ microwave irradiation for cyclocondensation and involve intramolecular cyclization, highlighting innovative methods for creating novel compounds with enhanced biological activities (Bondock et al., 2008; Deohate & Palaspagar, 2020).

Antimicrobial Activity

Compounds synthesized from similar chemical structures exhibit promising antimicrobial properties against various pathogens. The antimicrobial evaluation of these compounds includes testing against both Gram-positive and Gram-negative bacteria, indicating their potential as novel antimicrobial agents. This highlights the importance of such compounds in the development of new therapeutic agents to combat microbial resistance (Bondock et al., 2008; Sharma et al., 2004).

Anticancer and Anti-inflammatory Properties

Several studies focus on the anticancer and anti-inflammatory activities of compounds with similar chemical frameworks. Novel series of derivatives have been evaluated for their cytotoxic activities against cancer cell lines and their ability to inhibit inflammatory enzymes. Such research underscores the therapeutic potential of these compounds in oncology and inflammation, providing a basis for the development of new treatments (Rahmouni et al., 2016; Damont et al., 2015).

properties

IUPAC Name

2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N9O4/c1-5-11-7-13(29)23-18(21-11)28-12(6-10(2)24-28)22-14(30)8-27-9-20-16-15(27)17(31)26(4)19(32)25(16)3/h6-7,9H,5,8H2,1-4H3,(H,22,30)(H,21,23,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFLKUGCJUVYBLH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)CN3C=NC4=C3C(=O)N(C(=O)N4C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N9O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

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